![molecular formula C18H25NO4 B3043711 [3-(N-Boc-piperidinyl)methyl]-4-benzoic acid CAS No. 910442-79-4](/img/structure/B3043711.png)
[3-(N-Boc-piperidinyl)methyl]-4-benzoic acid
Overview
Description
“[3-(N-Boc-piperidinyl)methyl]-4-benzoic acid” is a compound that belongs to the class of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine-containing compounds has long been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Scientific Research Applications
Pharmacokinetics and Dietary Exposures
- Physiologically-based Pharmacokinetic Analysis : A study focused on benzoic acid (BA) and its pharmacokinetic data across different species, including rats, guinea pigs, and humans, to understand metabolic variations and implications for dietary exposures. This research utilized physiologically-based pharmacokinetic (PBPK) models to predict hepatic metabolism and assess internal exposures to BA, contributing valuable insights into the safety and pharmacokinetic behavior of benzoates in food and beverages (Hoffman & Hanneman, 2017).
Gut Function Regulation
- Regulation of Gut Functions by Benzoic Acid : Research indicated that benzoic acid, used as an antibacterial and antifungal preservative, might improve gut functions by regulating enzyme activity, immunity, and microbiota. This study underscores the potential of benzoic acid derivatives in enhancing gastrointestinal health and offers a basis for exploring similar benefits in derivatives like "[3-(N-Boc-piperidinyl)methyl]-4-benzoic acid" (Mao et al., 2019).
Analytical and Stability Studies
- Stability and Degradation Analysis : A comprehensive study on nitisinone (NTBC) examined its stability under various conditions, identifying degradation products. Such analytical methodologies could be applied to assess the stability and degradation pathways of "this compound," aiding in its development for medical or other applications (Barchańska et al., 2019).
Antifungal and Antibacterial Applications
- Antifungal Compounds from Piper Species : A review highlighted the antifungal activities of compounds isolated from Piper species, including prenylated benzoic acid derivatives. This suggests potential research applications of "this compound" in developing new antifungal or antibacterial agents, given its structural similarity to benzoic acid derivatives (Xu & Li, 2011).
Future Directions
Piperidines are becoming very important in modern drug discovery . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that there will be ongoing research and development in this field.
Mechanism of Action
Target of Action
It’s known that piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Mode of Action
It’s worth noting that piperidine-containing compounds are often used in the construction of drugs, suggesting they may interact with various biological targets .
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biochemical processes .
Result of Action
As a piperidine derivative, it may have a variety of effects depending on its specific targets .
Action Environment
Like all chemical reactions, its efficacy and stability could be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]methyl]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO4/c1-18(2,3)23-17(22)19-10-4-5-14(12-19)11-13-6-8-15(9-7-13)16(20)21/h6-9,14H,4-5,10-12H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJJPVMBONQLUCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)CC2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101146737 | |
Record name | 1-(1,1-Dimethylethyl) 3-[(4-carboxyphenyl)methyl]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101146737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
910442-79-4 | |
Record name | 1-(1,1-Dimethylethyl) 3-[(4-carboxyphenyl)methyl]-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=910442-79-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(1,1-Dimethylethyl) 3-[(4-carboxyphenyl)methyl]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101146737 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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